Cas no 1806571-73-2 (4-Methoxy-2,3,5-trifluoropyridine)

• Product Name: 4-Methoxy-2,3,5-trifluoropyridine
• CAS No: 1806571-73-2
• MF: C₆H₄F₃NO
• MW: 163.09727191925
• CID: 4908224
• Update Time: 2025-05-20

4-Methoxy-2,3,5-trifluoropyridine Chemical and Physical Properties

Names and Identifiers

• 4-Methoxy-2,3,5-trifluoropyridine

• Inchi： 1S/C6H4F3NO/c1-11-5-3(7)2-10-6(9)4(5)8/h2H,1H3
• InChI Key： LRGMBCZDIZMCJU-UHFFFAOYSA-N
• SMILES： FC1C(=NC=C(C=1OC)F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 135
• XLogP3: 1.5
• Topological Polar Surface Area: 22.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Halopyridines Polyhalopyridines

Additional information on 4-Methoxy-2,3,5-trifluoropyridine

4-Methoxy-2,3,5-Trifluoropyridine: A Comprehensive Overview

4-Methoxy-2,3,5-Trifluoropyridine (CAS No: 1806571-73-2) is a highly specialized chemical compound that has garnered significant attention in the fields of organic synthesis and materials science. This compound is characterized by its unique structure, which includes a pyridine ring substituted with a methoxy group at the 4-position and trifluoromethyl groups at the 2, 3, and 5 positions. The combination of these substituents imparts distinctive electronic and steric properties to the molecule, making it a valuable component in various chemical applications.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of 4-Methoxy-2,3,5-Trifluoropyridine through a variety of methodologies. One notable approach involves the use of palladium-catalyzed cross-coupling reactions, which allow for precise control over the substitution pattern on the pyridine ring. This method has been optimized to achieve high yields and excellent regioselectivity, making it a preferred route for industrial-scale production.

The electronic properties of 4-Methoxy-2,3,5-Trifluoropyridine are particularly intriguing due to the presence of electron-withdrawing trifluoromethyl groups and an electron-donating methoxy group. These substituents create a unique balance of electron density across the pyridine ring, which has been exploited in the development of advanced materials. For instance, this compound has been utilized as a building block in the synthesis of novel semiconducting polymers with enhanced charge transport properties.

In terms of applications, 4-Methoxy-2,3,5-Trifluoropyridine has found utility in several areas. One promising application is in the field of optoelectronics, where it serves as a precursor for light-emitting diodes (LEDs) with improved efficiency and stability. Additionally, this compound has been employed in drug discovery efforts due to its ability to modulate key biological targets through its unique pharmacophoric features.

Recent studies have also highlighted the potential of 4-Methoxy-2,3,5-Trifluoropyridine in catalysis. Researchers have demonstrated that this compound can act as a highly effective ligand in transition metal-catalyzed reactions, facilitating challenging transformations such as cross-couplings and cycloadditions. Its ability to stabilize metal centers while maintaining reactivity makes it an attractive candidate for next-generation catalysts.

The synthesis and application of 4-Methoxy-2,3,5-Trifluoropyridine are further supported by cutting-edge characterization techniques. Advanced spectroscopic methods such as nuclear magnetic resonance (NMR) and mass spectrometry have been employed to confirm the structure and purity of this compound. Additionally, computational modeling techniques have provided valuable insights into its electronic structure and reactivity.

In conclusion,4-Methoxy-2,3,5-Trifluoropyridine (CAS No: 1806571-73-2) stands out as a versatile and valuable compound with a wide range of applications across multiple disciplines. Its unique structure and properties continue to inspire innovative research directions in organic chemistry and materials science.